Metaxalone

• CAS No.: 1665-48-1
• Product Name: Metaxalone
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 5-[(3,5-dimethylphenoxy)methyl]-1,3-oxazolidin-2-one
• Standard InChI: InChI=1S/C12H15NO3/c1-8-3-9(2)5-10(4-8)15-7-11-6-13-12(14)16-11/h3-5,11H,6-7H2,1-2H3,(H,13,14)
• Standard InChIKey: IMWZZHHPURKASS-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)OCC2CNC(=O)O2)C
• Canonical SMILES: CC1=CC(=CC(=C1)OCC2CNC(=O)O2)C
• Appearance: Solid powder
• Colorform: White to almost white crystalline powder; Crystals from ethyl acetate
• Melting Point: 122 °C; 122.0 °C; 122°C
• Physical Description: Solid
• Description: Metaxalone is an oxazolidinone with centrally-acting skeletal muscle relaxant properties. Although the exact mechanism through which metaxalone exerts its effect is largely unknown, it might be due to general central nervous system (CNS) depression. Metaxalone has no direct effect on the contractile mechanisms of striated muscle, the motor end plate, or the nerve fiber.; Metaxalone is a centrally acting skeletal muscle relaxant that has been in use for more than 40 years. Metaxalone has not been associated with serum aminotransferase elevations during therapy or with clinically apparent hepatic injury.; Metaxalone, also known as skelaxin or ahr 438, belongs to the class of organic compounds known as phenol ethers. These are aromatic compounds containing an ether group substituted with a benzene ring. Metaxalone is a drug which is used for the treatment of painful peripheral musculoskeletal conditions and spasticity from upper motor neuron syndromes. Metaxalone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Metaxalone has been detected in multiple biofluids, such as urine and blood.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Freely soluble in chloroform; soluble in methanol and 95% ethanol; practically insoluble in ether; Practically insoluble in water; In water, 91 mg/L at 25 °C (est); 1.28e+00 g/L
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Metaxalone; Skelaxin; Methaxalonum; Metaxalon; Zorane; AHR 438; 3B2-1432; I06-0370
• Vapor Pressure: 4.41X10-6 mm Hg at 25 °C (est)
• Reference: 1: Surmaitis RM, Nappe TM, Cook MD. Serotonin syndrome associated with; 2: Bishop-Freeman SC, Miller A, Hensel EM, Winecker RE. Postmortem Metaxalone; 3: Curtis B, Jenkins C, Wiens AL. A rare fatality attributed solely to; 4: Martini DI, Nacca N, Haswell D, Cobb T, Hodgman M. Serotonin syndrome; 5: Bosak AR, Skolnik AB. Serotonin syndrome associated with metaxalone overdose.; 6: Rao RN, Farah H, Sahu PK, Janarthan M, Naidu ChG. Development and validation; 7: Goswami D, Saha A, Gurule S, Khuroo A, Monif T, Vats P. Metaxalone estimation; 8: Trivedi RK, Patel MC. Development of a Stability-Indicating RP-UPLC Method for; 9: Panda SS, Patanaik D, Ravi Kumar BV. New Stability-Indicating RP-HPLC Method; 10: Forrester MB. Pediatric metaxalone ingestions reported to Texas poison; 11: Forrester MB. Adult metaxalone ingestions reported to Texas poison control; 12: Zhang J, Fan X, Liu Y, Bo L, Liu X. Synthesis of poly(ethylene; 13: Nirogi RV, Kandikere VN, Shukla M, Mudigonda K, Shrivastava W, Datla PV.; 14: Poklis JL, Ropero-Miller JD, Garside D, Winecker RE. Metaxalone; 15: KLEBER JW, NASH JF, LEE CC. QUALITATIVE AND QUANTITATIVE TESTS FOR; 16: FATHIE K. A SECOND LOOK AT A SKELETAL MUSCLE RELAXANT: A DOUBLE-BLIND STUDY; 17: BROWN WE. EVALUATION OF METAXALONE (SKELAXIN). JAMA. 1964 Jan 25;187:291-2.; 18: Moore KA, Levine B, Fowler D. A fatality involving metaxalone. Forensic Sci; 19: Toth PP, Urtis J. Commonly used muscle relaxant therapies for acute low back; 20: Kuykendall JR, Rhodes RS. Auditory hallucinations elicited by combined
• PubChem Compound: 15459
• Last Modified: Nov 11 2021